Cas no 94390-23-5 (3'-Me ether-3',4',5,6,7-Pentahydroxyisoflavone)

• Product Name: 3'-Me ether-3',4',5,6,7-Pentahydroxyisoflavone
• CAS No: 94390-23-5
• MF: C₁₆H₁₂O₇
• MW: 316.262285232544
• CID: 2022400
• PubChem ID: 15291050
• Update Time: 2025-04-21

3'-Me ether-3',4',5,6,7-Pentahydroxyisoflavone Chemical and Physical Properties

Names and Identifiers

• 3'-Me ether-3',4',5,6,7-Pentahydroxyisoflavone
• 5,6,7,4'-tetrahydroxy-3'-methoxyisoflavone
• 94390-23-5
• LMPK12050409
• 5,6,7-trihydroxy-3-(4-hydroxy-3-methoxyphenyl)chromen-4-one

• Inchi： 1S/C16H12O7/c1-22-11-4-7(2-3-9(11)17)8-6-23-12-5-10(18)15(20)16(21)13(12)14(8)19/h2-6,17-18,20-21H,1H3
• InChI Key： FOYZEKURDCJBSQ-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC=C(C2C(=O)C3C(=CC(=C(C=3O)O)O)OC=2)C=1

Computed Properties

• Exact Mass: 316.05830272Da
• Monoisotopic Mass: 316.05830272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.792
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-O-methylisoflavones